4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine

• IUPAC Name: 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine
• InChI: InChI=1S/C19H17N5/c1-13-11-21-8-4-15(13)17-10-18(24-19-16(17)5-9-22-19)23-12-14-2-6-20-7-3-14/h2-11H,12H2,1H3,(H2,22,23,24)
• InChI Key: QXDZDYXUSQKPBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C2=CC(=NC3=C2C=CN3)NCC4=CC=NC=C4
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol

Description

4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine is not yet fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine has a number of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, reduce inflammation, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine in lab experiments is its potential anti-cancer and anti-inflammatory properties. However, one limitation is that the mechanism of action is not yet fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine. One potential direction is to further investigate its anti-cancer properties and potential use in cancer treatment. Another direction is to explore its anti-inflammatory effects and potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine involves the reaction of 3-methyl-4-pyridinecarboxaldehyde with pyridin-4-ylmethylamine to form an intermediate product. This intermediate product is then reacted with 6-amino-1H-pyrrolo[2,3-b]pyridine to yield the final product.

Scientific Research Applications

The potential applications of 4-(3-methylpyridin-4-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrolo[2,3-b]pyridin-6-amine in scientific research are diverse. This compound has been shown to have anti-cancer properties, making it a potential candidate for cancer research. It has also been found to have anti-inflammatory effects, which could be useful in the study of inflammatory diseases.